Cas no 2639405-83-5 (tert-butyl 4-methyl-1-(piperidin-3-yl)-1H-1,2,3-triazole-5-carboxylate)

• Product Name: tert-butyl 4-methyl-1-(piperidin-3-yl)-1H-1,2,3-triazole-5-carboxylate
• CAS No: 2639405-83-5
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 5599358
• PubChem ID: 165900529
• Update Time: 2025-06-20

tert-butyl 4-methyl-1-(piperidin-3-yl)-1H-1,2,3-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27728582
• tert-butyl 4-methyl-1-(piperidin-3-yl)-1H-1,2,3-triazole-5-carboxylate
• 2639405-83-5

• Inchi： 1S/C13H22N4O2/c1-9-11(12(18)19-13(2,3)4)17(16-15-9)10-6-5-7-14-8-10/h10,14H,5-8H2,1-4H3
• InChI Key： GKAGLXSQWNOBSU-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C)N=NN1C1CNCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69Ų

Additional information on tert-butyl 4-methyl-1-(piperidin-3-yl)-1H-1,2,3-triazole-5-carboxylate

Professional Introduction to tert-butyl 4-methyl-1-(piperidin-3-yl)-1H-1,2,3-triazole-5-carboxylate (CAS No. 2639405-83-5)

tert-butyl 4-methyl-1-(piperidin-3-yl)-1H-1,2,3-triazole-5-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2639405-83-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly its combination of a piperidine moiety and a triazole ring system, contribute to its unique chemical properties and potential applications in therapeutic contexts.

The presence of a tert-butyl group at the 4-position and a methyl group at the 4-methyl position enhances the lipophilicity and metabolic stability of the compound, making it a promising candidate for further exploration in drug design. The piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In contrast, the triazole ring is renowned for its stability and versatility in forming hydrogen bonds, which can be critical for binding affinity and specificity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have indicated that the tert-butyl 4-methyl-1-(piperidin-3-yl)-1H-1,2,3-triazole-5-carboxylate scaffold may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory pathways. For instance, preliminary computational studies suggest that this compound could interact with cyclooxygenase (COX) enzymes, potentially leading to anti-inflammatory effects similar to those observed with nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, the integration of machine learning algorithms into drug discovery pipelines has allowed researchers to predict novel bioactivities of this compound more efficiently. By leveraging large datasets of known bioactive molecules, machine learning models can identify potential therapeutic applications for tert-butyl 4-methyl-1-(piperidin-3-yl)-1H-1,2,3-triazole-5-carboxylate that may not have been apparent through traditional experimental methods. These computational predictions have highlighted its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes.

In vitro studies have begun to validate these computational findings. Initial assays have demonstrated that derivatives of this compound can modulate the activity of enzymes such as lipoxygenase (LOX), which plays a crucial role in the production of inflammatory mediators like leukotrienes. The ability to inhibit LOX activity could make this compound a valuable tool for developing treatments for conditions such as rheumatoid arthritis and asthma. Additionally, the interaction between the triazole ring and biological targets has been investigated using nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, providing detailed insights into its binding mode and affinity.

The synthesis of tert-butyl 4-methyl-1-(piperidin-3-yl)-1H-1,2,3-triazole-5-carboxylate presents unique challenges due to its complex structural framework. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the triazole ring system efficiently. Moreover, protecting group strategies have been optimized to ensure regioselective functionalization at multiple sites within the molecule.

The pharmaceutical industry has shown particular interest in heterocyclic compounds like tert-butyl 4-methyl-1-(piperidin-3-yl)-1H-1,2,3-triazole-5-carboxylate due to their broad spectrum of biological activities. Clinical trials are currently underway to evaluate the safety and efficacy of several derivatives that share structural similarities with this compound. While these trials are still in early stages, preliminary results are promising and suggest that this class of molecules may offer novel therapeutic solutions for various diseases.

The development of new drug candidates is not only dependent on their intrinsic bioactivity but also on their pharmacokinetic properties. The tert-butyl group in this compound contributes to its solubility profile, making it amenable to formulation into various delivery systems. Additionally, studies on metabolic stability indicate that this molecule can withstand enzymatic degradation under physiological conditions, increasing its potential for clinical use.

Environmental considerations are also increasingly being integrated into drug design processes. Researchers are exploring green chemistry principles to minimize waste and energy consumption during the synthesis of complex molecules like tert-butyl 4-methyl-1-(piperidin-3-yl)-1H-1,2,3-triazole-5-carboxylate. Solvent-free reactions and catalytic methods are being optimized to reduce environmental impact without compromising yield or purity.

The future prospects for this compound are promising, with ongoing research focusing on expanding its therapeutic applications. Exploration into its potential as an antiviral agent has recently gained traction due to its ability to interfere with viral replication mechanisms at multiple stages. Furthermore, investigations into its anti-cancer properties are underway, with initial findings suggesting that it can induce apoptosis in certain cancer cell lines by inhibiting key signaling pathways.

In conclusion,tert-butyl 4-methyl-1-(piperidin-3-y)-1H - 1 ,2 ,3 - triazole -5 -carboxy late ( CAS No .2639405 -83 -5 ) represents an exciting advancement in pharmaceutical chemistry . Its unique structural features , combined with promising preclinical data , position it as a valuable candidate for further development . As research continues , we can expect additional insights into its bioactivity , mechanism of action , and potential therapeutic applications . This compound exemplifies how interdisciplinary approaches—spanning synthetic chemistry , computational biology , and pharmacology—can lead to innovative solutions in medicine . p >